Cas no 14905-30-7 (Z-Lys(tfa)-OH)

• Product Name: Z-Lys(tfa)-OH
• CAS No: 14905-30-7
• MF: C₁₆H₁₉F₃N₂O₅
• MW: 376.327675104141
• MDL: MFCD00270524
• CID: 98693
• PubChem ID: 11728511
• Update Time: 2024-11-01

Z-Lys(tfa)-OH Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2-[(phenylmethoxy)carbonyl]-N6-(2,2,2-trifluoroacetyl)-
• Z-Lys(Tfa)-OH
• N2 – BENZYLOXY-CARBONYL)-N6-(TRIFLUOROACETYL)-L-LYSINE
• N-Benzyloxy-carbonyl)-N6-(tri-fluoroacetyl)-L-lysine
• Nα-Z-Nε-trifluoroacetyl-L-lysine
• Cbz-D-Homophe
• Cbz-D-homoPhenylalanine
• Cbz-L-Homophe
• Z-L-Hph-OH
• Cbz-Lys(tfa)-OH
• Z-L-Lys(Tfa)-OH
• N2-(BENZYLOXYCARBONYL)-N6-TRIFLUOROACETYL-L-LYSINE 95
• N-(Benzyloxy-carbonyl)-N6-(tri-fluoroacetyl)-L-lysine
• AK170194
• Na-Z-Ne-trifluoroacetyl-L-lysine
• PC1597
• Nalpha-Z-N?-trifluoroacetyl-L-lysine
• FCH3595450
• Nalpha-Z-Nepsilon-trifluoroacetyl-L-lysine
• V3411
• J-008547
• MFCD00270524
• N2-(Benzyloxycarbonyl)-N6-trifluoroacetyl-L-lysine
• N2-[(Phenylmethoxy)carbonyl]-N6-(2,2,2-trifluoroacetyl)-L-lysine
• CS-0150082
• 14905-30-7
• (2S)-2-(phenylmethoxycarbonylamino)-6-[(2,2,2-trifluoroacetyl)amino]hexanoic acid
• L-Lysine, N2-[(phenylmethoxy)carbonyl]-N6-(2,2,2-trifluoroacetyl)-
• KJWAGCTWJDRZLH-LBPRGKRZSA-N
• SCHEMBL12247713
• s12186
• (2S)-2-{[(benzyloxy)carbonyl]amino}-6-(trifluoroacetamido)hexanoic acid
• EN300-7363357
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-6-(2,2,2-TRIFLUOROACETAMIDO)HEXANOIC ACID
• 2NW7AK6KJV
• DS-7546
• AKOS025289441
• Nα-Z-Nε-trifluoroacetyl-L-lysine≥ 99% (HPLC)
• N2-(Benzyloxycarbonyl)-N6-trifluoroacetyl-L-lysine 95%
• Z-Lys(tfa)-OH

• MDL： MFCD00270524
• Inchi： 1S/C16H19F3N2O5/c17-16(18,19)14(24)20-9-5-4-8-12(13(22)23)21-15(25)26-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,20,24)(H,21,25)(H,22,23)/t12-/m0/s1
• InChI Key： KJWAGCTWJDRZLH-LBPRGKRZSA-N
• SMILES： FC(C(NCCCC[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 376.12500
• Monoisotopic Mass: 376.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 2.6

Experimental Properties

• Melting Point: 88-95
• PSA: 104.73000
• LogP: 2.99660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls